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Compound of Interest

Compound Name: Dimethylethoxysilane

Cat. No.: B079849

For Researchers, Scientists, and Drug Development Professionals

Dimethylethoxysilane (DMES) is a versatile organosilicon compound with significant
applications in materials science and organic synthesis. An understanding of its physical
properties is crucial for its effective use in research and development. This guide provides a
comprehensive overview of the core physical characteristics of dimethylethoxysilane,
presented in a clear and accessible format for technical professionals.

Core Physical Properties

The physical properties of dimethylethoxysilane are summarized in the tables below,
providing a consolidated reference for laboratory and development work.

General and Molecular Properties

Property Value Source(s)
Molecular Formula C4H120Si [L112]031[4]
Molecular Weight 104.22 g/mol [1][3][4]
Alternate Names Ethoxydimethylsilane [4]

CAS Number 14857-34-2 [1112113114]
Appearance Clear, colorless liquid 516171
Form Liquid [516]17]
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Thermal and Optical Properties

Property Value Source(s)
Boiling Point 54-55 °C [11[3][6]
Melting/Freezing Point <0°C [6]

Flash Point -5°Cto15°C [1][3][6]
Refractive Index (@ 20°C) 1.3645 - 1.3715 [1][5]
Vapor Pressure (@ 25°C) 281 mm Hg [6]

Other Physical Properties

Property Value Source(s)
Density (g/mL) 0.757 - 0.758 [11[3]
Solubility Hydrolyzes in water [819]

) . Reacts slowly with
Hydrolytic Sensitivity . [1][9]
moisture/water

Purity Typically 292% - 97% [1112]5]

Experimental Protocols

While specific, detailed experimental protocols for the determination of each physical property
of dimethylethoxysilane are not readily available in the public domain, standardized methods
are employed. The following represents a generalized workflow for the determination of a key

physical property, the boiling point.

Generalized Workflow for Boiling Point Determination
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Workflow for Boiling Point Determination

4 Experimental Setup )

Glace a small sample of Dimethylethoxysilane into a distillation flask]

:

Gdd boiling chips to ensure smooth boiling]

l

Ensert a thermometer, ensuring the bulb is just below the side arm of the flask]

:

[Connect the flask to a condenser with flowing Water]

4 Procedure )
\ 4

[Gently heat the distillation ﬂask]

Gbserve the temperature at which the liquid boils and a steady stream of condensate is coIIectecD

:

Gecord the temperature as the boiling point]

Click to download full resolution via product page
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Caption: A generalized workflow for determining the boiling point of a liquid such as
dimethylethoxysilane.

Chemical Reactivity

A key chemical property of dimethylethoxysilane is its sensitivity to moisture. It undergoes
hydrolysis to produce ethanol and silanols, which can further condense. This reactivity is
fundamental to its application as a surface modifying and waterproofing agent.

Hydrolysis of Dimethylethoxysilane

Hydrolysis of Dimethylethoxysilane

Water
(H20)

+ H20 Ethanol
(CH3CH20H)
Dimethylethoxysilane

(CH3)2SiH(OCH2CH3) *

+H20 Dimethylsilanol
((CH3)2SiH(OH))

Click to download full resolution via product page

Caption: The hydrolysis reaction of dimethylethoxysilane with water to yield ethanol and
dimethylsilanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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of Dimethylethoxysilane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b079849#what-are-the-physical-properties-of-
dimethylethoxysilane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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